8-nitro-2,3-dihydropyrano[3,2-e]isoindol-1(7H)-one

• Molecular Formula: C11H8N2O4
• Molecular Weight: 232.19 g/mol
• IUPAC Name: 8-nitro-3,7-dihydro-2H-pyrano[2,3-g]isoindol-1-one
• InChI: InChI=1S/C11H8N2O4/c14-11-10-6(4-12-11)1-2-9-8(10)3-7(5-17-9)13(15)16/h1-3H,4-5H2,(H,12,14)
• InChI Key: UEPFFXMZUGNXKN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C3=C(C=C2)OCC(=C3)[N+](=O)[O-])C(=O)N1

Description

8-nitro-2,3-dihydropyrano[3,2-e]isoindol-1(7H)-one is a useful research compound. Its molecular formula is C11H8N2O4 and its molecular weight is 232.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of 2,3-dihydropyrano[3,2-e]isoindol-1(7H)-one ((71) 2.3 g, 12.3 mmol) in N-methylpyrrolidine (150 ml) and H2O (3 ml) was added NaNO2 (3.4 g, 49.2 mmol) in portions. To the mixture cooled at 0° C. was added iodine (9.4 g, 36.9 mmol). The reaction mixture was stirred for 3 hr, then quenched with 58% NaHSO3 (12 ml), H2O (12 ml), followed by addition of another 30 ml of 58% NaHSO3 solution. The solid was participated, filtered, and washed with H2O. The desired compound was air-dried under vacuum to give the title compound (2.41 g, 84%) as a yellow solid. MS (ES) m/z 233.2.